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Compound of Interest

Compound Name: Methyl 4-methylbenzoate

Cat. No.: B193300 Get Quote

Essential Safety and Handling Guide for Methyl 4-
methylbenzoate
This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and operational and disposal plans for handling Methyl 4-
methylbenzoate in a laboratory setting. The following procedures are designed to ensure the

safety of researchers, scientists, and drug development professionals.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative safety and physical

property data for Methyl 4-methylbenzoate.
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Property Value Source

Melting Point 32 - 35 °C [1][2][3]

Boiling Point 103 - 104 °C @ 20 hPa [2]

Flash Point 89 °C (closed cup) [2]

Vapor Pressure 1 hPa @ 39 °C [2]

Vapor Density 4.7 (vs air) [1][2]

Oral LD50 (Rat) 3,300 mg/kg [2]

Flammability Limits 1.0% - 9.5% (V) [3]

Operational Plan: Safe Handling Procedures
Adherence to standard laboratory safety practices is crucial when working with Methyl 4-
methylbenzoate.

Engineering Controls
Work in a well-ventilated laboratory, preferably within a chemical fume hood.[1][4]

Ensure that safety showers and eyewash stations are readily accessible.[4]
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Protection Type Recommended Equipment Details

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.[2][4]

A face shield may be required

for splash hazards.[4]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).[4] Lab

coat or chemical-resistant

apron.[4]

Inspect gloves for tears or

holes before each use.[4] To

protect personal clothing from

contamination.[4]

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

may be necessary if dust or

aerosols are generated.[2][4]

For nuisance exposures, use a

type P95 (US) or type P1 (EU

EN 143) particle respirator. For

higher-level protection, use

type OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143)

respirator cartridges.[2]

Consult with a safety

professional for respirator

selection.[4]

General Handling
Avoid direct contact with skin, eyes, and clothing.[1][4]

Do not breathe dust or fumes.[4]

Minimize dust generation and accumulation.[1][4]

Wash hands thoroughly after handling.[4]

Do not eat, drink, or smoke in the work area.[4][5]

Emergency Procedures
First Aid Measures
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Exposure Action

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

[2]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[1][2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes and

consult a physician.[1][2]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Consult a physician.[1][2]

Spill Response
Minor Spills:

Evacuate the area.[4]

Wear appropriate PPE.

For a dry spill, carefully sweep or vacuum up the material and place it in a sealed

container for disposal. Avoid generating dust.[2][4]

For a wet spill, absorb with an inert material (e.g., sand, earth) and place in a sealed

container for disposal.[4][6]

Ventilate the area and wash the spill site after material pickup is complete.[4]

Major Spills:

Alert others and evacuate the area.

Contact your institution's emergency response team.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.guidechem.com/guideview/lab/methyl-4-methylbenzoate-structure-safety.html
https://www.chemicalbook.com/msds/methyl-4-methylbenzoate.htm
https://www.guidechem.com/guideview/lab/methyl-4-methylbenzoate-structure-safety.html
https://www.chemicalbook.com/msds/methyl-4-methylbenzoate.htm
https://www.guidechem.com/guideview/lab/methyl-4-methylbenzoate-structure-safety.html
https://www.chemicalbook.com/msds/methyl-4-methylbenzoate.htm
https://www.guidechem.com/guideview/lab/methyl-4-methylbenzoate-structure-safety.html
https://www.chemicalbook.com/msds/methyl-4-methylbenzoate.htm
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_acetylphenyl_4_methylbenzoate.pdf
https://www.chemicalbook.com/msds/methyl-4-methylbenzoate.htm
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_acetylphenyl_4_methylbenzoate.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_acetylphenyl_4_methylbenzoate.pdf
https://datasheets.scbt.com/sc-215338.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_acetylphenyl_4_methylbenzoate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid breathing vapors and ensure the area is well-ventilated.

Disposal Plan
Proper disposal of Methyl 4-methylbenzoate and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Disposal:

Dispose of contents and containers in accordance with local, regional, and national

regulations.[7]

Waste material should be collected in suitable, closed containers for disposal.[2]

Do not allow the product to enter drains.[1]

Contaminated Packaging:

Handle contaminated packages in the same way as the substance itself.[5]

Completely emptied packages can be recycled where facilities exist.[5]

Experimental Workflow
The following diagram illustrates the general workflow for the safe handling of Methyl 4-
methylbenzoate in a research setting.
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Caption: General laboratory workflow for handling Methyl 4-methylbenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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